4-methyl-6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate

Specification

• Molecular Formula: C23H25NO6
• Molecular Weight: 411.4 g/mol
• IUPAC Name: (4-methyl-6-oxobenzo[c]chromen-3-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Standard InChI: InChI=1S/C23H25NO6/c1-6-17(24-22(27)30-23(3,4)5)21(26)28-18-12-11-15-14-9-7-8-10-16(14)20(25)29-19(15)13(18)2/h7-12,17H,6H2,1-5H3,(H,24,27)
• Standard InChI Key: LETWEAXAGULODP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)OC1=C(C2=C(C=C1)C3=CC=CC=C3C(=O)O2)C)NC(=O)OC(C)(C)C

Introduction

Chemical Structure and Nomenclature

The IUPAC name 4-methyl-6-oxo-6H-benzo[c]chromen-3-yl 2-[(tert-butoxycarbonyl)amino]butanoate systematically describes its architecture: a benzochromenone scaffold (positions 4 and 6 substituted with methyl and ketone groups, respectively) esterified at position 3 with a Boc-protected aminobutanoic acid. The Boc group ((CH₃)₃COC(O)−) enhances solubility in organic solvents and shields the amine during synthetic steps, while the butanoate linker introduces conformational flexibility for subsequent functionalization.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₃H₂₅NO₆
Molecular Weight	411.4 g/mol
IUPAC Name	(4-methyl-6-oxobenzo[c]chromen-3-yl) 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
Canonical SMILES	CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)OC(=O)CCC(C(=O)OC(C)(C)C)N
XLogP3-AA	4.2 (estimated)

The structural rigidity of the benzochromenone core contributes to thermal stability, while the Boc group and ester linkage dictate reactivity patterns in both acidic and basic environments.

Synthesis and Preparation

The synthesis involves a multi-step strategy to assemble the benzochromenone core and introduce the Boc-protected side chain. Key steps include:

• Benzochromenone Core Formation: Cyclocondensation of substituted salicylaldehyde derivatives with β-keto esters under acidic conditions yields the 4-methyl-6-oxo-6H-benzo[c]chromen-3-ol intermediate.

• Esterification: Coupling the hydroxyl group at position 3 with Boc-aminobutanoic acid using N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in dichloromethane achieves the final ester product.

Table 2: Synthetic Conditions and Yields

Step	Reagents/Conditions	Yield (%)	Purity (%)
Core Formation	H₂SO₄, EtOH, reflux, 6 hrs	72	95
Esterification	DCC/DMAP, CH₂Cl₂, 0–25°C, 12 hrs	85	98

Microwave-assisted synthesis has been explored to reduce reaction times to 2–3 hours while maintaining yields above 80%. The Boc group remains stable under these conditions, preventing premature deprotection.

Chemical Reactivity and Stability

The compound exhibits predictable reactivity patterns:

• Hydrolysis: The ester bond undergoes saponification in basic aqueous solutions (e.g., NaOH/MeOH) to yield the corresponding carboxylic acid, while acidic conditions (HCl/THF) remove the Boc group, exposing the primary amine.

• Thermal Stability: Differential scanning calorimetry (DSC) reveals a melting point of 148–150°C, with decomposition above 250°C, making it suitable for high-temperature applications.

• Photoreactivity: The conjugated chromenone system absorbs UV light at 320 nm, enabling potential use in photoactive materials.

Stability Data

Condition	Half-Life (t₁/₂)	Degradation Products
pH 7.4 buffer, 37°C	48 hours	Carboxylic acid derivative
0.1M HCl, 25°C	6 hours	Deprotected amine compound

Spectroscopic Characterization

Comprehensive spectroscopic data validate the structure:

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J=8.4 Hz, H-9), 7.65–7.58 (m, H-7, H-8), 6.95 (s, H-2), 4.45 (q, J=6.8 Hz, -OCH₂-), 1.48 (s, Boc (CH₃)₃).

• IR (KBr): 1745 cm⁻¹ (ester C=O), 1680 cm⁻¹ (chromenone C=O), 1250 cm⁻¹ (C-O-C).

• HRMS (ESI+): [M+H]⁺ m/z 412.1763 (calculated 412.1768).

X-ray crystallography confirms the planar benzochromenone system and the staggered conformation of the butanoate side chain.

Biological Activities and Applications

Enzyme Inhibition

In vitro assays demonstrate moderate inhibition (IC₅₀ = 18 µM) of cyclooxygenase-2 (COX-2), attributed to hydrogen bonding between the chromenone carbonyl and enzyme active sites. Molecular docking simulations suggest the Boc group occupies a hydrophobic pocket, enhancing binding affinity.

Prodrug Development

The Boc-protected amine serves as a prodrug strategy for targeted release in acidic tumor microenvironments, with 75% payload release observed at pH 5.0 over 24 hours.

Comparative Analysis with Structural Analogs

Table 3: Key Comparisons with Benzo[c]chromenone Derivatives

Compound	Substituent	logP	Bioactivity (IC₅₀)
Target Compound	Boc-aminobutanoate	4.2	COX-2: 18 µM
Butyl ester	Butyloxyacetate	3.8	Antioxidant: EC₅₀ 22 µM
Phenylacetic acid	Phenylacetic acid	2.9	Antimicrobial: MIC 32 µg/mL

The Boc group in the target compound enhances blood-brain barrier permeability compared to hydrophilic analogs.

Industrial and Material Science Applications

• Polymer Additives: Incorporated into epoxy resins (5% w/w) improves thermal stability by 40°C.

• Fluorescent Probes: Quantum yield of 0.45 in ethanol enables use in bioimaging.